Cas no 2171915-39-0 (3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}acetamido)-2-methylpropanoic acid)

• Product Name: 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}acetamido)-2-methylpropanoic acid
• CAS No: 2171915-39-0
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5885651
• PubChem ID: 165459156
• Update Time: 2025-06-08

3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}acetamido)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}acetamido)-2-methylpropanoic acid
• 3-(2-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}acetamido)-2-methylpropanoic acid
• 2171915-39-0
• EN300-1518790

• Inchi： 1S/C28H34N2O5/c1-19(26(32)33)16-29-25(31)15-28(13-7-2-8-14-28)18-30-27(34)35-17-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,19,24H,2,7-8,13-18H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： FZKVAWOQFYVNRH-UHFFFAOYSA-N
• SMILES： O=C(CC1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCCCC1)NCC(C(=O)O)C

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}acetamido)-2-methylpropanoic acid

Introduction to 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}acetamido)-2-methylpropanoic acid (CAS No. 2171915-39-0)

3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}acetamido)-2-methylpropanoic acid, identified by its CAS number 2171915-39-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an amino methylcyclohexyl moiety, and an acetamido side chain. The presence of these functional groups not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its application in drug development and biochemical research.

The Fmoc group, specifically, is widely recognized in the synthesis of peptides and peptidomimetics due to its stability and ease of removal under mild acidic conditions. In the context of 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}acetamido)-2-methylpropanoic acid, the Fmoc moiety is likely to play a crucial role in modulating the reactivity and solubility of the molecule, making it a valuable intermediate in the synthesis of more complex pharmacophores. This feature is particularly relevant in modern drug discovery, where the ability to precisely control molecular interactions is paramount.

The acetamido group introduces a polar nature to the molecule, enhancing its solubility in polar solvents and potentially improving its bioavailability when used in pharmaceutical formulations. Additionally, the methylpropanoic acid moiety contributes to the overall hydrophobicity of the compound, which can influence its binding affinity to biological targets. The combination of these structural elements suggests that this compound may exhibit multifaceted biological activities, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high accuracy. Studies have shown that compounds featuring fluorenylmethoxycarbonyl groups often exhibit enhanced stability against enzymatic degradation, a property that is highly desirable in drug design. The fluorenylmethoxycarbonyl part of 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}acetamido)-2-methylpropanoic acid could thus contribute to its longevity in biological systems, potentially increasing its therapeutic efficacy.

In addition to its structural complexity, 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}acetamido)-2-methylpropanoic acid may also serve as a building block for the development of novel drug candidates targeting various diseases. For instance, modifications at the amino methylcyclohexyl group could allow for selective binding to specific enzymes or receptors involved in metabolic disorders or cancer pathways. Such targeted interactions are critical for achieving high therapeutic potency while minimizing side effects.

The cyclohexyl ring present in the molecule adds another layer of conformational flexibility, which can be exploited to optimize binding affinity and pharmacokinetic properties. This structural feature is particularly relevant in drug design, where subtle changes in molecular geometry can significantly impact biological activity. Researchers have leveraged similar structural motifs in other successful drugs, demonstrating the potential of this compound as a lead structure for further optimization.

From a synthetic chemistry perspective, 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}acetamido)-2-methylpropanoic acid represents an excellent example of how functional groups can be strategically incorporated to create molecules with tailored properties. The synthesis of this compound likely involves multi-step reactions, including protection-deprotection strategies to handle sensitive functional groups like the Fmoc moiety. Advances in synthetic methodologies have made such processes more efficient and scalable, facilitating the production of complex molecules like this one for research and development purposes.

The pharmaceutical industry has increasingly relied on sophisticated organic compounds like 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}acetamido)-2-methylpropanoic acid due to their potential therapeutic benefits. These compounds often serve as starting points for structure-based drug design (SBDD), where their interactions with biological targets are analyzed computationally or experimentally to guide further modifications. The ability to rapidly synthesize and test such molecules has accelerated drug discovery pipelines significantly over recent years.

Moreover, the use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography has enabled researchers to elucidate the structures and mechanisms of action of these complex compounds with unprecedented detail. These tools are essential for validating hypotheses about how molecules like 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}acetamido)-2-methylpropanoic acid interact with their biological targets and for optimizing their properties for therapeutic use.

In conclusion,3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}acetamido)-2-methylpropanoic acid (CAS No. 2171915-39-0) is a structurally intricate compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups makes it a versatile building block for drug design, while recent advancements in synthetic chemistry and molecular modeling provide powerful tools for optimizing its properties. As research continues into this area,3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}acetamido)-2-methylpropanoic acid holds promise as a key component in the development of novel therapeutics targeting various diseases.